Cas no 218771-68-7 (Ethanone,1-(2-fluorophenyl)-2-hydroxy-)

Ethanone,1-(2-fluorophenyl)-2-hydroxy- structure
218771-68-7 structure
Product Name:Ethanone,1-(2-fluorophenyl)-2-hydroxy-
CAS No:218771-68-7
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD16165855
CID:243527
PubChem ID:21837678
Update Time:2025-09-23

Ethanone,1-(2-fluorophenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-fluorophenyl)-2-hydroxy-
    • 2-Hydroxy-1-(2-fluorophenyl)ethanone
    • A925071
    • AKOS011306096
    • 2 inverted exclamation mark -Fluoro-2-hydroxyacetophenone
    • SY130968
    • SBOHDDBYYFDPES-UHFFFAOYSA-N
    • 1-(2-Fluorophenyl)-2-hydroxyethan-1-one
    • 218771-68-7
    • 1-(2-fluorophenyl)-2-hydroxyethanone
    • AC5617
    • 2'-Fluoro-2-hydroxyacetophenone
    • Ethanone,1-(2-fluorophenyl)-2-hydroxy-(9CI)
    • MFCD16165855
    • SCHEMBL8343202
    • 2-FLUORO-2-HYDROXYACETOPHENONE
    • DB-275992
    • Ethanone, 1-(2-fluorophenyl)-2-hydroxy-
    • MDL: MFCD16165855
    • Inchi: 1S/C8H7FO2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,10H,5H2
    • InChI Key: SBOHDDBYYFDPES-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(CO)=O

Computed Properties

  • Exact Mass: 154.04301
  • Monoisotopic Mass: 154.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 37.3

Ethanone,1-(2-fluorophenyl)-2-hydroxy- Pricemore >>

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